Cas no 1806985-58-9 (2-Cyano-5-(difluoromethyl)-6-fluoro-3-hydroxypyridine)

• Product Name: 2-Cyano-5-(difluoromethyl)-6-fluoro-3-hydroxypyridine
• CAS No: 1806985-58-9
• MF: C₇H₃F₃N₂O
• MW: 188.106731653214
• CID: 4807933
• Update Time: 2025-10-28

2-Cyano-5-(difluoromethyl)-6-fluoro-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-6-fluoro-3-hydroxypyridine

• Inchi： 1S/C7H3F3N2O/c8-6(9)3-1-5(13)4(2-11)12-7(3)10/h1,6,13H
• InChI Key： ACQODUXYDMXNRQ-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(C#N)=C(C=1)O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 2.2
• Topological Polar Surface Area: 56.9

Additional information on 2-Cyano-5-(difluoromethyl)-6-fluoro-3-hydroxypyridine

Research Brief on 2-Cyano-5-(difluoromethyl)-6-fluoro-3-hydroxypyridine (CAS: 1806985-58-9): Recent Advances and Applications

The compound 2-Cyano-5-(difluoromethyl)-6-fluoro-3-hydroxypyridine (CAS: 1806985-58-9) has recently emerged as a molecule of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique substitution pattern featuring cyano, difluoromethyl, fluoro, and hydroxyl functional groups, has shown promising potential in various applications ranging from agrochemicals to medicinal chemistry.

Recent studies have focused on the synthesis and optimization of this compound, with particular attention to its role as a key intermediate in the development of novel fungicides. The presence of both electron-withdrawing (cyano, fluoro) and electron-donating (hydroxyl) groups creates a unique electronic environment that contributes to its biological activity. The difluoromethyl group, in particular, has been identified as a crucial moiety for enhancing lipophilicity and metabolic stability.

In the agrochemical sector, research published in the Journal of Agricultural and Food Chemistry (2023) demonstrated that derivatives of 2-Cyano-5-(difluoromethyl)-6-fluoro-3-hydroxypyridine exhibit remarkable fungicidal activity against a broad spectrum of plant pathogens, including Botrytis cinerea and Fusarium species. The mechanism of action appears to involve inhibition of mitochondrial respiration, with EC50 values in the low micromolar range.

From a medicinal chemistry perspective, preliminary studies suggest that this scaffold may have applications in drug discovery. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that structural analogs of this compound show moderate inhibitory activity against certain kinase targets implicated in inflammatory diseases. The presence of the hydroxyl group at the 3-position provides a handle for further structural modifications to optimize pharmacological properties.

The synthetic routes to 2-Cyano-5-(difluoromethyl)-6-fluoro-3-hydroxypyridine have been refined in recent years, with several research groups reporting improved yields and purity. A particularly efficient method published in Organic Process Research & Development (2023) involves a four-step sequence starting from commercially available 2,6-difluoropyridine, with the key step being a regioselective cyanation followed by difluoromethylation.

Analytical characterization of this compound has benefited from advances in spectroscopic techniques. Comprehensive NMR studies (including 19F NMR) and high-resolution mass spectrometry data have been reported, providing valuable reference information for researchers working with this material. The compound's stability under various conditions has also been investigated, with findings suggesting good thermal stability but sensitivity to strong bases.

Looking forward, the unique structural features of 2-Cyano-5-(difluoromethyl)-6-fluoro-3-hydroxypyridine continue to attract research attention. Current investigations are exploring its potential as a building block for more complex molecular architectures, particularly in the development of novel heterocyclic compounds with enhanced biological activities. The compound's CAS number (1806985-58-9) has become increasingly prevalent in patent applications, indicating growing commercial interest in this chemical entity.

In conclusion, 2-Cyano-5-(difluoromethyl)-6-fluoro-3-hydroxypyridine represents an important scaffold in contemporary chemical biology research. Its diverse potential applications, coupled with recent synthetic and analytical advancements, position this compound as a valuable tool for both agrochemical and pharmaceutical development. Future research directions will likely focus on expanding its utility through structural diversification and mechanism of action studies.